Cas no 325786-23-0 (5-Carboxy-4-chloro-2-fluorophenylboronic acid)

• Product Name: 5-Carboxy-4-chloro-2-fluorophenylboronic acid
• CAS No: 325786-23-0
• MF: C₇H₅BClFO₄
• MW: 218.374604940414
• MDL: MFCD23380845
• CID: 4712697
• Update Time: 2024-10-31

5-Carboxy-4-chloro-2-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Carboxy-4-chloro-2-fluorophenylboronic acid
• Z0510
• 2-CHLORO-5-(DIHYDROXYBORANYL)-4-FLUOROBENZOIC ACID

• MDL： MFCD23380845
• Inchi： 1S/C7H5BClFO4/c9-5-2-6(10)4(8(13)14)1-3(5)7(11)12/h1-2,13-14H,(H,11,12)
• InChI Key： JITGPPMCCAVZCL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(B(O)O)=CC=1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Topological Polar Surface Area: 77.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives